Cas no 863513-02-4 (3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide)

3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide
- Benzenepropanamide, 4-methoxy-N-[2-(2-phenyl-4-thiazolyl)ethyl]-
-
- Inchi: 1S/C21H22N2O2S/c1-25-19-10-7-16(8-11-19)9-12-20(24)22-14-13-18-15-26-21(23-18)17-5-3-2-4-6-17/h2-8,10-11,15H,9,12-14H2,1H3,(H,22,24)
- InChI Key: ACSCJOSRWIVQCC-UHFFFAOYSA-N
- SMILES: C1(CCC(NCCC2=CSC(C3=CC=CC=C3)=N2)=O)=CC=C(OC)C=C1
Experimental Properties
- Density: 1.180±0.06 g/cm3(Predicted)
- pka: 15.52±0.46(Predicted)
3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0686-0119-2mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-20mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-30mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-40mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-50mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-5μmol |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-10mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-3mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-5mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0686-0119-15mg |
3-(4-methoxyphenyl)-N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]propanamide |
863513-02-4 | 90%+ | 15mg |
$89.0 | 2023-05-17 |
3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide Related Literature
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
-
Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
-
Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
-
Claudio Greco,Kate de Mattos-Shipley,Andrew M. Bailey,Nicholas P. Mulholland,Jason L. Vincent,Christine L. Willis,Thomas J. Simpson Chem. Sci., 2019,10, 2930-2939
-
Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
Additional information on 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide
Introduction to 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide (CAS No. 863513-02-4)
3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide, with the CAS number 863513-02-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group and a thiazole ring, making it a promising candidate for various therapeutic applications.
The molecular structure of 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide consists of a central propanamide backbone with substituents that enhance its pharmacological properties. The methoxyphenyl group contributes to the compound's lipophilicity and stability, while the thiazole ring imparts additional chemical functionality and reactivity. These structural elements collectively influence the compound's biological activity and potential therapeutic effects.
Recent studies have highlighted the potential of 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory properties, 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic profile of 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for developing effective drug formulations for clinical use.
To further explore the therapeutic potential of 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease symptoms.
The development of 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide as a therapeutic agent is also supported by its favorable safety profile. Toxicological studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. This safety profile is essential for advancing the compound through clinical development stages.
In conclusion, 3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-y l)ethylpropanamide (CAS No. 863513 -0 2 - 4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and potential clinical application. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.
863513-02-4 (3-(4-methoxyphenyl)-N-2-(2-phenyl-1,3-thiazol-4-yl)ethylpropanamide) Related Products
- 68281-26-5(3-methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-ol)
- 1038280-79-3(1-(2-bromophenyl)ethyl(3-methoxypropyl)amine)
- 899744-54-8(N'-(3,4-dimethoxyphenyl)-N-(2-methyl-5-nitrophenyl)ethanediamide)
- 651-34-3(4,5-Bis(trifluoromethyl)imidazole)
- 2228597-56-4(3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-ol)
- 879442-46-3(8-(2,4-dimethoxyphenyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
- 1523618-18-9(6-(Aminomethyl)pyrimidin-4-amine dihydrochloride)
- 80364-88-1(2-Chloro-N-(3,4-Dimethoxyphenyl)MethylPropanamide)
- 2731012-69-2(rac-(4R,5S)-4,5-dihydroxy-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)
- 2171300-89-1(1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methylpiperidine-4-carboxylic acid)




